5,5'-[1,3-propanediylbis(thio)]bis-1H-1,2,4-triazole

• IUPAC Name: 5-[3-(1H-1,2,4-triazol-5-ylsulfanyl)propylsulfanyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C7H10N6S2/c1(2-14-6-8-4-10-12-6)3-15-7-9-5-11-13-7/h4-5H,1-3H2,(H,8,10,12)(H,9,11,13)
• InChI Key: QAQDOJALGYDHCE-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)SCCCSC2=NC=NN2
• Molecular Formula: C7H10N6S2
• Molecular Weight: 242.3 g/mol

Description

5,5'-[1,3-propanediylbis(thio)]bis-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 5,5'-dithiobis(1H-1,2,4-triazole) or DTBT. It is a heterocyclic organic compound that contains two triazole rings and a central propane-1,3-dithiol linker.

Mechanism of Action

The mechanism of action of DTBT is not fully understood. However, studies have suggested that it may act as a DNA intercalator and inhibit the activity of topoisomerases. DTBT has also been shown to induce oxidative stress and inhibit the activity of various enzymes.
Biochemical and Physiological Effects:
DTBT has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi. DTBT has also been shown to exhibit antioxidant properties and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

DTBT has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable under normal laboratory conditions. However, DTBT has some limitations. It is toxic and requires appropriate safety measures during handling. DTBT is also relatively insoluble in water, which can limit its use in certain applications.

Future Directions

There are several future directions for research on DTBT. One area of interest is the development of DTBT derivatives with improved solubility and reduced toxicity. Another area of interest is the investigation of DTBT as a potential therapeutic agent for various diseases. DTBT may also have applications in the development of new materials and sensors. Further research is needed to fully understand the potential applications of DTBT in these areas.
In conclusion, 5,5'-[1,3-propanediylbis(thio)]bis-1H-1,2,4-triazole is a compound with potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The potential applications of DTBT in various fields of research make it a promising compound for further investigation.

Scientific Research Applications

DTBT has shown potential applications in various fields of scientific research. It has been extensively studied for its anticancer properties. Research studies have shown that DTBT exhibits cytotoxic effects on cancer cells and can induce apoptosis. DTBT has also shown potential as an antibacterial and antifungal agent. It has been shown to inhibit the growth of various bacterial and fungal strains.